Cas no 1951439-99-8 (N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide)

• Product Name: N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide
• CAS No: 1951439-99-8
• MF: C₂₀H₂₃FN₂O₃S
• MW: 390.471627473831
• CID: 4630928
• Update Time: 2025-10-12

N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[(4-Fluorobenzene)sulfonyl]piperidin-3-yl}-3-phenylpropanamide
• N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide

• Inchi： 1S/C20H23FN2O3S/c21-17-9-11-19(12-10-17)27(25,26)23-14-4-7-18(15-23)22-20(24)13-8-16-5-2-1-3-6-16/h1-3,5-6,9-12,18H,4,7-8,13-15H2,(H,22,24)
• InChI Key： JESLSQXVSJEUFE-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2CCCN(S(C3=CC=C(F)C=C3)(=O)=O)C2)=O)=CC=CC=C1

Additional information on N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide

N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide (CAS No. 1951439-99-8): A Comprehensive Overview of Its Properties and Applications

The compound N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide (CAS No. 1951439-99-8) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a piperidine core with 4-fluorobenzene sulfonyl and 3-phenylpropanamide moieties, making it a subject of interest for drug discovery and development. Its sulfonamide and amide functionalities are particularly noteworthy, as they are often associated with bioactivity and therapeutic potential.

In recent years, the search for novel small-molecule inhibitors and modulators has driven researchers to explore compounds like N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide. The fluorobenzene group, in particular, is a common pharmacophore in drug design due to its ability to enhance metabolic stability and binding affinity. This has led to increased interest in the compound's potential applications in targeting enzyme inhibition or receptor modulation, topics frequently searched in academic and industrial databases.

The synthetic route for CAS No. 1951439-99-8 typically involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. Researchers often inquire about the optimization of yield and purity for such compounds, reflecting the practical challenges in their preparation. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this molecule, ensuring its suitability for further studies.

From a drug discovery perspective, the piperidine scaffold in N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide is a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs. This has sparked discussions on platforms like ResearchGate and PubMed about its potential as a lead compound for treating various conditions. While specific therapeutic indications for this molecule are still under investigation, its structural analogs have shown promise in neurological and inflammatory disorders, aligning with current trends in precision medicine.

The physicochemical properties of CAS No. 1951439-99-8, such as logP, solubility, and stability, are critical for its ADME (Absorption, Distribution, Metabolism, Excretion) profile. These parameters are frequently searched by pharmacologists and formulation scientists, highlighting the compound's relevance in preclinical development. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, a topic of growing interest in cheminformatics communities.

In the context of intellectual property, N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide has been referenced in several patent applications, underscoring its commercial potential. Companies and academic institutions actively monitor such developments, as reflected in searches for patent landscapes and freedom-to-operate analyses. The compound's versatility also makes it a candidate for structure-activity relationship (SAR) studies, a hot topic in high-throughput screening campaigns.

As the pharmaceutical industry shifts toward fragment-based drug design, the modular structure of CAS No. 1951439-99-8 offers opportunities for lead optimization. Questions about its scalable synthesis and derivatization strategies are common in online forums, indicating a demand for practical insights. Furthermore, its potential role in combination therapies or as a chemical probe aligns with the increasing focus on polypharmacology in modern drug development.

In summary, N-{1-(4-Fluorobenzene)sulfonylpiperidin-3-yl}-3-phenylpropanamide represents a compelling case study in contemporary medicinal chemistry. Its structural complexity, combined with the growing body of research on related compounds, positions it as a molecule of interest for both academic and industrial researchers. As the scientific community continues to explore its applications, this compound is likely to remain a topic of discussion in drug discovery circles and chemical biology research.